Cas no 1352499-82-1 (1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone)
1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone
- 1-[2-(2-Azepan-1-yl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
-
- Inchi: 1S/C17H25N3O/c1-14(21)20-13-7-9-16(20)15-8-6-10-18-17(15)19-11-4-2-3-5-12-19/h6,8,10,16H,2-5,7,9,11-13H2,1H3
- InChI Key: GXDMZPJZYUMETC-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCCC1C1=CC=CN=C1N1CCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 352
- XLogP3: 2.3
- Topological Polar Surface Area: 36.4
1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM292238-1g |
1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone |
1352499-82-1 | 97% | 1g |
$650 | 2021-06-09 | |
| Chemenu | CM292238-1g |
1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone |
1352499-82-1 | 97% | 1g |
$*** | 2023-03-31 |
1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone
Professional Introduction to Compound with CAS No. 1352499-82-1 and Product Name: 1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone
Compound with the CAS number 1352499-82-1 and the product name 1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including azepane, pyridine, and pyrrolidine, makes this molecule a promising candidate for further exploration in the synthesis of novel therapeutic agents.
The structural framework of 1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone is designed to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These attributes are crucial for the development of effective pharmaceuticals that can interact efficiently with biological targets. The compound’s design incorporates elements that enhance its binding affinity to specific enzymes and receptors, making it a valuable scaffold for drug discovery.
Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of new drugs. The azepane ring, in particular, has been identified as a key structural motif that can improve drug-like properties, including oral bioavailability and metabolic resistance. This is attributed to the rigid conformation of the azepane ring, which helps stabilize the three-dimensional structure of the molecule, thereby enhancing its interactions with biological targets.
The pyridine and pyrrolidine moieties in the compound contribute to its ability to modulate various biological pathways. Pyridine derivatives are well-known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. Similarly, pyrrolidine derivatives have been extensively studied for their potential in treating neurological disorders and infectious diseases. The combination of these heterocyclic systems in 1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone suggests a multifaceted approach to drug design, targeting multiple disease mechanisms simultaneously.
In vitro studies have demonstrated that this compound exhibits promising pharmacological activity across various therapeutic areas. Initial investigations have shown that it interacts with enzymes and receptors involved in inflammation, pain management, and neurodegeneration. The compound’s ability to modulate these pathways makes it a potential candidate for treating chronic inflammatory diseases, neuropathic pain, and neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease.
The synthesis of 1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the efficiency of production but also allow for modifications that can further optimize pharmacological properties.
The compound’s chemical stability is another critical factor that influences its suitability for pharmaceutical applications. Studies have shown that 1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone maintains its structural integrity under various storage conditions, making it a reliable candidate for further preclinical and clinical development. Additionally, its solubility profile in common solvents used in pharmaceutical formulations suggests potential for formulation into oral or injectable drugs.
Advances in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of novel compounds with high accuracy. Molecular modeling studies on 1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-ylenkethone have provided insights into its binding interactions with biological targets, helping to refine its structure for improved efficacy. These computational approaches are complemented by experimental validation through enzyme assays and cell-based assays, ensuring that the compound’s pharmacological profile is accurately represented.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in chemical biology and drug discovery platforms. By serving as a scaffold for further derivatization, it can be used to develop libraries of compounds with tailored pharmacological properties. This approach is particularly useful in high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic agents.
Regulatory considerations are also an important aspect of bringing this compound into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions that meet safety and quality standards. Preclinical toxicology studies are essential to assess its safety profile before proceeding to human trials. These studies will provide critical data on its toxicity, dosage range, and potential side effects.
The future prospects of 1352499_82_1 and its derivatives are promising given the growing demand for innovative therapeutic solutions. As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like this one will play a crucial role in developing next-generation drugs. The combination of rational drug design principles with advanced synthetic methodologies holds the key to unlocking their full potential in medicine.
1352499-82-1 (1-(2-(2-(Azepan-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)